Cas no 328114-02-9 (diethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylphosphonate)

• Product Name: diethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylphosphonate
• CAS No: 328114-02-9
• MF: C₁₂H₂₆BO₅P
• MW: 292.11660528183
• CID: 5671563
• PubChem ID: 102019707
• Update Time: 2025-05-20

diethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylphosphonate Chemical and Physical Properties

Names and Identifiers

• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)ethylphosphonic acid diethyl ester
• EN300-27128798
• 328114-02-9
• diethyl [2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethyl]phosphonate
• Phosphonic acid, [2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethyl]-, diethyl ester (9CI)
• diethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylphosphonate

• Inchi： 1S/C12H26BO5P/c1-7-15-19(14,16-8-2)10-9-13-17-11(3,4)12(5,6)18-13/h7-10H2,1-6H3
• InChI Key： NFDMBPDMYYILOX-UHFFFAOYSA-N
• SMILES： P(CCB1OC(C)(C)C(C)(C)O1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 292.1610911g/mol
• Monoisotopic Mass: 292.1610911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 336.5±25.0 °C(Predicted)

Additional information on diethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylphosphonate

Recent Advances in the Application of Diethyl 2-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)ethylphosphonate (CAS: 328114-02-9) in Chemical Biology and Pharmaceutical Research

Diethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylphosphonate (CAS: 328114-02-9) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic ester-containing phosphonate derivative has garnered significant attention for its role in Suzuki-Miyaura cross-coupling reactions, targeted drug delivery systems, and as a key intermediate in the synthesis of bioactive molecules. Recent studies have further elucidated its potential in novel therapeutic strategies, particularly in oncology and infectious disease treatments.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a prodrug moiety for phosphate-containing therapeutics. The boronic ester group facilitates cell membrane permeability, while the phosphonate moiety ensures targeted release of active pharmaceutical ingredients (APIs) within specific cellular environments. This dual functionality addresses one of the major challenges in drug delivery - achieving both efficient cellular uptake and controlled release of therapeutic agents.

In the field of cancer research, diethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylphosphonate has shown promise as a building block for boron neutron capture therapy (BNCT) agents. Its stable boronic ester group serves as an effective boron carrier, while the phosphonate group enhances tumor targeting through interactions with overexpressed phosphate transporters in cancer cells. Recent preclinical studies have reported tumor-to-normal tissue boron concentration ratios exceeding 3:1, a significant improvement over previous generations of BNCT agents.

The compound's application extends to antimicrobial drug development, where researchers have utilized its unique chemical properties to create novel antibiotics with enhanced bacterial membrane penetration capabilities. A 2024 study in ACS Infectious Diseases highlighted its incorporation into next-generation β-lactamase inhibitors, demonstrating improved stability against enzymatic degradation compared to traditional phosphonate-based inhibitors.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and purification of diethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylphosphonate. New catalytic systems employing palladium nanoparticles have achieved yields exceeding 85% with excellent purity profiles, addressing previous challenges in large-scale production. These developments have significant implications for the compound's commercial viability in pharmaceutical manufacturing.

Ongoing research continues to explore the compound's potential in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary data suggest its utility in creating blood-brain barrier penetrating prodrugs for CNS-targeted therapies. As the understanding of its chemical biology expands, diethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylphosphonate is poised to play an increasingly important role in the development of next-generation pharmaceuticals.